Cas no 61105-69-9 (Phenanthridinium, 3,8-diamino-5,6-dimethyl-)

Phenanthridinium, 3,8-diamino-5,6-dimethyl- structure
61105-69-9 structure
Product Name:Phenanthridinium, 3,8-diamino-5,6-dimethyl-
CAS No:61105-69-9
MF:C15H16N3
MW:238.307642936707
CID:491751
PubChem ID:208442
Update Time:2025-04-19

Phenanthridinium, 3,8-diamino-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenanthridinium, 3,8-diamino-5,6-dimethyl-
    • 5,6-dimethylphenanthridin-5-ium-3,8-diamine
    • DTXSID60276860
    • 61105-69-9
    • Inchi: 1S/C15H15N3/c1-9-14-7-10(16)3-5-12(14)13-6-4-11(17)8-15(13)18(9)2/h3-8,17H,16H2,1-2H3/p+1
    • InChI Key: VQBIZDCDUFVUBK-UHFFFAOYSA-O
    • SMILES: [N+]1(C)C(C)=C2C=C(C=CC2=C2C=CC(=CC=12)N)N

Computed Properties

  • Exact Mass: 238.13458
  • Monoisotopic Mass: 238.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.9Ų

Experimental Properties

  • PSA: 55.92
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